Cas no 1282410-72-3 (1,1,1-trifluoro-3-(naphthalen-1-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(naphthalen-1-yl)propan-2-ol
• CAS No: 1282410-72-3
• MF: C₁₃H₁₁F₃O
• MW: 240.221054315567
• CID: 6419040
• PubChem ID: 62963158
• Update Time: 2025-09-23

1,1,1-trifluoro-3-(naphthalen-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(naphthalen-1-yl)propan-2-ol
• 1282410-72-3
• AKOS012261291
• EN300-1933168
• XOFZODPYQPCISR-UHFFFAOYSA-N
• 1,1,1-trifluoro-3-naphthalen-1-ylpropan-2-ol

• Inchi： 1S/C13H11F3O/c14-13(15,16)12(17)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7,12,17H,8H2
• InChI Key： XOFZODPYQPCISR-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C2C=CC=CC=12)O)(F)F

Computed Properties

• Exact Mass: 240.07619946g/mol
• Monoisotopic Mass: 240.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1,1-trifluoro-3-(naphthalen-1-yl)propan-2-ol

Recent Advances in the Study of 1,1,1-Trifluoro-3-(naphthalen-1-yl)propan-2-ol (CAS: 1282410-72-3)

1,1,1-Trifluoro-3-(naphthalen-1-yl)propan-2-ol (CAS: 1282410-72-3) is a fluorinated organic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its naphthalene backbone and trifluoromethyl group, exhibits unique physicochemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have explored its potential as a building block in drug design, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of research involving 1,1,1-trifluoro-3-(naphthalen-1-yl)propan-2-ol is its role in the inhibition of cytochrome P450 enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of CYP2C9, an enzyme involved in the metabolism of many clinically relevant drugs. The study utilized molecular docking simulations and kinetic assays to elucidate the binding mechanism, revealing that the trifluoromethyl group enhances the compound's affinity for the enzyme's active site. These findings suggest potential applications in drug-drug interaction studies and personalized medicine.

In addition to its enzymatic inhibition properties, 1,1,1-trifluoro-3-(naphthalen-1-yl)propan-2-ol has been investigated for its anti-inflammatory effects. A recent preprint on bioRxiv reported that this compound significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines. The study attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses. These results highlight its potential as a lead compound for the development of novel anti-inflammatory agents.

The synthetic pathways for 1,1,1-trifluoro-3-(naphthalen-1-yl)propan-2-ol have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable, one-pot synthesis method that improves yield and reduces environmental impact. The new protocol employs catalytic asymmetric hydrogenation, achieving enantiomeric excesses greater than 95%. This advancement is particularly significant for large-scale pharmaceutical production, where stereochemical purity is often critical.

Despite these promising developments, challenges remain in the clinical translation of 1,1,1-trifluoro-3-(naphthalen-1-yl)propan-2-ol. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and rapid clearance in rodent models. Current research efforts are focused on structural modifications to improve these properties while maintaining the compound's biological activity. Several derivatives are currently undergoing preclinical evaluation, with results expected in late 2024.

In conclusion, 1,1,1-trifluoro-3-(naphthalen-1-yl)propan-2-ol (CAS: 1282410-72-3) represents a versatile scaffold in medicinal chemistry with demonstrated effects on enzymatic systems and inflammatory pathways. Ongoing research continues to uncover its potential applications while addressing current limitations in drug-like properties. The compound's unique fluorinated structure positions it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical industries.